Cas no 2229141-96-0 (2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2229141-96-0
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 6417641
• PubChem ID: 165691135
• Update Time: 2025-05-19

2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 2229141-96-0
• EN300-1808308

• Inchi： 1S/C7H11N5O/c1-5-6(3-9-12(5)2)7(4-13)10-11-8/h3,7,13H,4H2,1-2H3
• InChI Key： VKKOKEJKLXCHMA-UHFFFAOYSA-N
• SMILES： OCC(C1C=NN(C)C=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2229141-96-0)

2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol, identified by the CAS number 2229141-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azido-substituted alcohols, which are widely recognized for their versatile reactivity and utility in constructing complex molecular architectures. The presence of both an azido group and a pyrazole moiety makes this molecule a particularly intriguing candidate for further exploration in medicinal chemistry and drug discovery.

The structure of 2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol features a central ethyl backbone substituted with an azido functional group at the second carbon atom and a 1,5-dimethylpyrazole ring attached to the same carbon. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The azido group, known for its nucleophilic nature, facilitates various coupling reactions, including the formation of C-N, C-S, and C-C bonds, while the pyrazole ring contributes to steric and electronic modulation, enhancing the compound's potential as a pharmacophore.

In recent years, there has been a surge in research focused on azido-containing heterocycles due to their broad spectrum of biological activities. The pyrazole scaffold, in particular, has been extensively studied for its role in developing antimicrobial, anti-inflammatory, and anticancer agents. The combination of these two functional groups in 2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol opens up numerous possibilities for designing novel therapeutic entities. For instance, the azido group can be selectively converted into other functional moieties such as amines or thiols through reduction or substitution reactions, respectively.

One of the most compelling aspects of this compound is its potential application in click chemistry, a rapidly evolving field that leverages highly efficient and selective reactions to construct complex molecules rapidly. The azido group is a cornerstone of copper-catalyzed azide–alkyne cycloaddition (CuAAC), one of the most popular click reactions. By incorporating an alkyne moiety into another molecule, 2-azido-2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol can serve as a versatile building block for generating biologically active compounds. This capability is particularly valuable in drug discovery pipelines where rapid assembly of molecular libraries is essential.

Moreover, the synthetic utility of 2-(1H-pyrazol)-4-yloxyalkanes has been increasingly recognized in recent studies. The pyrazole ring not only enhances the lipophilicity and metabolic stability of drug candidates but also provides opportunities for further derivatization to explore different biological targets. For example, modifications at the 4-position of the pyrazole ring can fine-tune the electronic properties of the molecule, influencing its binding affinity to biological receptors. This flexibility makes 2-(1H-pyrazol)-4-yloxyalkanes an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have further accelerated the exploration of such compounds. Molecular modeling studies have demonstrated that substituents like azido and dimethylpyrazole can significantly alter the conformational landscape and binding interactions of molecules with biological targets. These insights are crucial for rationalizing experimental observations and guiding synthetic efforts toward more effective drug candidates. For instance, virtual screening algorithms have been employed to identify potential lead compounds derived from 2-(1H-pyrazol)-4-yloxyalkanes, including derivatives of 2-haloalkanoic acids, which are known precursors to various bioactive molecules.

The pharmaceutical industry has also shown interest in N-heterocyclic compounds due to their diverse pharmacological profiles. The pyrazole moiety is particularly noteworthy for its presence in several FDA-approved drugs, where it contributes to both potency and selectivity. By integrating this motif with other pharmacophoric elements like azido groups, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects. The synthesis of 2-haloalkanoic acids, which serve as key intermediates in constructing such molecules, has been optimized to enhance yield and scalability.

In conclusion, 2-(1H-pyrazol)-4-yloxyalkanes, including our target compound CAS No. 2229141-96, represent a promising class of molecules with broad applications in pharmaceutical research and drug development. Their unique structural features—such as the combination of an azido group and a pyrazole ring—make them valuable tools for synthetic chemists seeking to build complex molecular architectures efficiently. As computational methods continue to refine our understanding of molecular interactions, 2-haloalkanoic acids derived from these scaffolds will undoubtedly play an increasingly pivotal role in discovering novel therapeutic agents.